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Compound of Interest

Compound Name: 3-Amino-6-(phenyithio)pyridazine

Cat. No.: B1279446

This technical guide provides a comprehensive overview of the core chemical and potential
biological properties of 3-Amino-6-(phenylthio)pyridazine, geared towards researchers,
scientists, and professionals in drug development.

Core Chemical Properties

3-Amino-6-(phenylthio)pyridazine is a pyridazine derivative characterized by an amino group
at the 3-position and a phenylthio group at the 6-position. While specific experimental data for
this compound is limited in publicly available literature, its fundamental properties can be
summarized.

Table 1: Physicochemical Properties of 3-Amino-6-(phenylthio)pyridazine

Property Value Source
CAS Number 90844-35-2 [1][2][3]
Molecular Formula C10H9oNsS [1]
Molecular Weight 203.26 g/mol [1112][3]
Appearance Solid [2]
Purity >95% [2]
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Note: Quantitative data such as melting point, boiling point, and solubility for 3-Amino-6-
(phenylthio)pyridazine are not readily available in the surveyed literature. For the related
compound, 3-Amino-6-phenylpyridazine, the melting point is reported as 152 °C, with a
predicted boiling point of 403.0£25.0 °C and a predicted pKa of 4.84+0.10.[4]

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of 3-Amino-6-(phenylthio)pyridazine are
not explicitly described in the available literature. However, based on general synthetic
methods for analogous pyridazine derivatives, a plausible synthetic route can be proposed.

A common method for the synthesis of 6-substituted-3-aminopyridazines involves the
nucleophilic substitution of a leaving group, such as a halogen, at the 6-position of a 3-
aminopyridazine precursor.

Proposed Synthesis of 3-Amino-6-(phenylthio)pyridazine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. 3-AMINO-6-PHENYLTHIOPYRIDAZINE synthesis - chemicalbook [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1279446?utm_src=pdf-body-img
https://www.benchchem.com/product/b1279446?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/synthesis/3-amino-6-phenylthiopyridazine.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

2. cymitquimica.com [cymitquimica.com]

3. cymitquimica.com [cymitquimica.com]

4. 3-AMINO-6-PHENYLPYRIDAZINE CAS#: 14966-91-7 [m.chemicalbook.com]
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(phenylthio)pyridazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1279446#3-amino-6-phenylthio-pyridazine-basic-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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